Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC0014298 Meayamycin B 1020210-12-1 C31H48N2O8
VC0014305 N,N’-Bis[2-(acetamido)ethyl]-N,N’-dimethyl Rhodamine 1022835-74-0 C30H34N4O5
VC0014299 O-(4-Hydroxyphenyl)-3-iodo-L-tyrosine 10468-90-3 C15H14INO4
VC0014316 4-Azido-2,3,5,6-tetrafluorobenzoic Acid 122590-77-6 C7HF4N3O2
VC0014315 N-Succinimidyl 4-Azido-2,3,5,6-tetrafluorobenzoate 126695-58-7 C11H4F4N4O4
VC0014293 5-Isoquinolinesulfonamide, N-[2-[(3-phenyl-2-propenyl)amino]ethyl]- 130964-40-8 C20H21N3O2S
VC0014303 4-Hydroxy-2-methoxybenzaldehyde 18278-34-7 C8H8O3
VC0014326 Decyl Methanethiosulfonate 190852-38-1 C11H24O2S2
VC0014306 2-[3-[2-[(2-Chloroacetyl)amino]ethyl-methylamino]-6-[2-[(2-chloroacetyl)amino]ethyl-methylazaniumylidene]xanthen-9-yl]benzoate 203580-79-4 C30H30Cl2N4O5
VC0014297 Benzocaine Methanethiosulfonate 212207-24-4 C10H13NO4S2
VC0014294 3-(1-Methylpyrrolidin-2-yl)pyridine 22083-74-5 C10H14N2
VC0014322 Propyl Methanethiosulfonate 24387-69-7 C4H10O2S2
VC0014301 Gentamicin X2 sulfate 36889-17-5 C19H38N4O10
VC0014320 Diethyl N,N-Diisopropylphosphoramidite 42053-26-9 C10H24NO2P
VC0014324 1-(Methanesulfonylsulfanyl)pentane 4212-64-0 C6H14O2S2
VC0014300 3,3’-Diiodo-L-thyronine 4604-41-5 C15H13I2NO4
VC0014323 Butyl Methanethiosulfonate 52017-46-6 C5H12O2S2
VC0014311 Methyl 5-amino-3,5-dideoxy-D-glycero-beta-D-galacto-2-nonulopyranosidonic acid 56144-08-2 C₁₀H₁₉NO₈
VC0014319 Triiodoacetic Acid (90per cent) 594-68-3 C2HI3O2
VC0014302 Methyl β-D-Ribofuranoside 7473-45-2 C6H12O5
VC0014325 1-Methylsulfonylsulfanyloctane 7559-45-7 C9H20O2S2
VC0014328 Hexadecyl Methanethiosulfonate 7559-47-9 C17H36O2S2
VC0014331 2-Bromophenylacetylene 766-46-1 C8H5Br
VC0014332 4-Bromophenylacetylene 766-96-1 C8H5Br
VC0014308 Artanin 96917-26-9 C16H18O5